N-{[2-[(cyclopropylmethyl)sulfonyl]-1-(tetrahydro-2-furanylmethyl)-1H-imidazol-5-yl]methyl}-2-methoxy-N-methylethanamine

• IUPAC Name: N-[[2-(cyclopropylmethylsulfonyl)-3-(oxolan-2-ylmethyl)imidazol-4-yl]methyl]-2-methoxy-N-methylethanamine
• InChI: InChI=1S/C17H29N3O4S/c1-19(7-9-23-2)11-15-10-18-17(25(21,22)13-14-5-6-14)20(15)12-16-4-3-8-24-16/h10,14,16H,3-9,11-13H2,1-2H3
• InChI Key: DVZUAMQECMDIAB-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)CC1=CN=C(N1CC2CCCO2)S(=O)(=O)CC3CC3
• Molecular Formula: C17H29N3O4S
• Molecular Weight: 371.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclopropylmethylsulfonyl group, a tetrahydrofuran ring, an imidazole ring, and a methoxy-N-methyl ethanamine group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The cyclopropyl group, the tetrahydrofuran ring, and the imidazole ring would all contribute to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The sulfonyl group could participate in substitution reactions, the imidazole ring could act as a base or nucleophile, and the methoxy group could be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.